![molecular formula C20H26Cl2N2 B4652079 N-(biphenyl-4-ylmethyl)quinuclidin-3-amine dihydrochloride](/img/structure/B4652079.png)
N-(biphenyl-4-ylmethyl)quinuclidin-3-amine dihydrochloride
Overview
Description
N-(biphenyl-4-ylmethyl)quinuclidin-3-amine dihydrochloride, also known as J-147, is a synthetic compound that has gained attention for its potential therapeutic effects in treating various neurodegenerative diseases. This compound was first synthesized by the Salk Institute for Biological Studies in 2011, and since then, it has been extensively studied for its neuroprotective properties.
Mechanism of Action
The mechanism of action of N-(biphenyl-4-ylmethyl)quinuclidin-3-amine dihydrochloride is not fully understood, but it is believed to act on multiple targets in the brain. It has been shown to increase the production of neurotrophic factors such as brain-derived neurotrophic factor (BDNF) and nerve growth factor (NGF), which promote neuronal survival and growth. It also appears to reduce oxidative stress and inflammation in the brain, which are both implicated in the development of neurodegenerative diseases.
Biochemical and Physiological Effects
N-(biphenyl-4-ylmethyl)quinuclidin-3-amine dihydrochloride has been shown to have several biochemical and physiological effects in the brain. It has been shown to increase the levels of BDNF and NGF, which promote neuronal survival and growth. It also appears to reduce oxidative stress and inflammation in the brain, which are both implicated in the development of neurodegenerative diseases. Additionally, N-(biphenyl-4-ylmethyl)quinuclidin-3-amine dihydrochloride has been shown to improve mitochondrial function, which is important for energy production in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using N-(biphenyl-4-ylmethyl)quinuclidin-3-amine dihydrochloride in lab experiments is its ability to improve cognitive function and protect against neuronal damage in animal models of neurodegenerative diseases. This makes it a promising candidate for further research into potential therapeutic treatments for these diseases. However, one limitation of using N-(biphenyl-4-ylmethyl)quinuclidin-3-amine dihydrochloride is that its mechanism of action is not fully understood, which makes it difficult to determine its potential side effects and long-term effects.
Future Directions
There are several future directions for research on N-(biphenyl-4-ylmethyl)quinuclidin-3-amine dihydrochloride. One direction is to further investigate its mechanism of action and potential side effects. Another direction is to conduct clinical trials to determine its safety and efficacy in humans. Additionally, research could be conducted to explore its potential use in treating other neurological and psychiatric disorders.
Scientific Research Applications
N-(biphenyl-4-ylmethyl)quinuclidin-3-amine dihydrochloride has been shown to have potential therapeutic effects in treating various neurodegenerative diseases such as Alzheimer's, Parkinson's, and Huntington's disease. It has been shown to improve cognitive function, reduce inflammation, and protect against neuronal damage in animal models of these diseases.
properties
IUPAC Name |
N-[(4-phenylphenyl)methyl]-1-azabicyclo[2.2.2]octan-3-amine;dihydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2.2ClH/c1-2-4-17(5-3-1)18-8-6-16(7-9-18)14-21-20-15-22-12-10-19(20)11-13-22;;/h1-9,19-21H,10-15H2;2*1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMEOHVUGHSJOJU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2CCC1C(C2)NCC3=CC=C(C=C3)C4=CC=CC=C4.Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26Cl2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(biphenyl-4-ylmethyl)quinuclidin-3-amine dihydrochloride |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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